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Compound of Interest

Compound Name: (R)-1-Acetyl-3-hydroxypyrrolidine
CAS No.: 916733-17-0
Cat. No.: B1279419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
(R)-1-Acetyl-3-hydroxypyrrolidine, a versatile chiral building block used in the synthesis of
various bioactive compounds. Its applications span pharmaceuticals, specialty chemicals, and
agrochemicals.[1]

Chemical Identity and Structure

(R)-1-Acetyl-3-hydroxypyrrolidine, also known as (3R)-1-acetylpyrrolidin-3-ol, is a derivative
of pyrrolidine. The "(R)" designation indicates the stereochemistry at the chiral center, which is
crucial for its application in targeted therapies.[1] The molecule consists of a five-membered
pyrrolidine ring, an acetyl group attached to the nitrogen atom, and a hydroxyl group at the third
carbon position.
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Identifier Value
IUPAC Name 1-[(3R)-3-hydroxypyrrolidin-1-yllethanone[2][3]
(R)-1-Acetyl-3-pyrrolidinol, (R)-3-hydroxy-1-
Synonyms o
acetylpyrrolidine[1][2]
CAS Number 916733-17-0[1][2][4]

Molecular Formula

CesH11NO2[1][2][4]

Molecular Weight 129.16 g/mol [1][2]
SMILES CC(=0O)N1CC--INVALID-LINK--O[2]
InChl Key ODHQVFPGHQBQSY-ZCFIWIBFSA-N[2][3]

Physicochemical Properties

The physical and chemical properties of this compound are summarized below. These

characteristics are essential for its handling, storage, and application in various chemical

reactions.

Property Value Source
White to off-white crystalline

Appearance [1]
powder

Melting Point 81-85°C [1]

Boiling Point 286.4 °C (at 760 mmHg) [3]

Density 1.196 g/cm3 [3]

Optical Rotation

[a]20/D = -45° to -39° (c=3 in
MeOH)

[1]

Store at Room Temperature,

Storage ) - [1]
Sealed in Dry Conditions
Solubility Soluble in Methanol
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Applications in Synthesis

(R)-1-Acetyl-3-hydroxypyrrolidine is a valuable intermediate in organic synthesis, particularly
for creating more complex molecules with specific stereochemistry.[1] It serves as a chiral
building block in the development of pharmaceuticals, such as analgesics and neuroprotective
agents.[1] Its structural features are also utilized in the synthesis of specialty chemicals and
agrochemicals.[1]

lllustrative Synthetic Workflow: Chiral Inversion

A common synthetic manipulation involving chiral alcohols is the Mitsunobu reaction, which can
be used to invert the stereochemistry of the alcohol. The following diagram illustrates a
generalized workflow for the inversion of a protected (R)-3-hydroxypyrrolidine derivative to its
(S)-enantiomer, a key step in the synthesis of various pharmaceutical intermediates.

Caption: Workflow for chiral inversion of a protected 3-hydroxypyrrolidine.

Experimental Protocols

While a specific, detailed protocol for the synthesis of (R)-1-Acetyl-3-hydroxypyrrolidine is
not readily available in the searched public domain, a general procedure can be inferred from
related syntheses, such as the preparation of its enantiomer or related structures. A
representative procedure for a Mitsunobu reaction followed by hydrolysis, similar to the
workflow above, is provided here for illustrative purposes.

Protocol: Synthesis of (S)-1-N-tert-butoxycarbonyl-3-hydroxypyrrolidine from (R)-1-N-tert-
butoxycarbonyl-3-hydroxypyrrolidine

This protocol is adapted from a patent describing the synthesis of the (S)-enantiomer from the
(R)-starting material.[5]

Step 1: Mitsunobu Reaction (Inversion)[5]

o Dissolve the starting material, (R)-1-N-tert-butoxycarbonyl-3-hydroxypyrrolidine (1 eq.),
benzoic acid (1.3 eq.), and triphenylphosphine (1.3 eq.) in a suitable anhydrous solvent (e.g.,
tetrahydrofuran) in a reaction vessel under an inert atmosphere (e.g., nitrogen).
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e Cool the mixture to a reduced temperature (e.g., -10°C) with stirring.

» Slowly add diisopropyl azodicarboxylate (DIAD) (1.3 eq.) dropwise to the solution, ensuring
the internal temperature does not exceed a set limit (e.g., -5°C).

« After the addition is complete, allow the reaction to slowly warm to room temperature and
continue to stir for an extended period (e.g., 12 hours).

* Remove the solvent under reduced pressure. The resulting residue, containing the inverted
ester, can be used in the next step, sometimes without further purification.

Step 2: Ester Hydrolysis[5]

o Treat the crude product from the previous step with a basic solution (e.g., sodium hydroxide
in methanol or water) to hydrolyze the ester bond.

« Stir the reaction for several hours until completion.

» After hydrolysis, neutralize the reaction mixture and extract the product with an appropriate
organic solvent (e.g., ethyl acetate).

o Wash the combined organic layers with water and brine, dry over an anhydrous salt (e.qg.,
sodium sulfate), and concentrate under reduced pressure to yield the crude product, (S)-1-N-
tert-butoxycarbonyl-3-hydroxypyrrolidine.

o The final product can be further purified by techniques such as column chromatography or
recrystallization.

Disclaimer: This is a generalized protocol and should be adapted and optimized for specific
laboratory conditions. Appropriate safety precautions must be taken when handling all
chemicals. handling all chemicals.*

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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